Cas no 215666-58-3 (Ethanone,1,1'-(1,3,4-oxadiazole-2,5-diyl)bis-)
215666-58-3 structure
Product Name:Ethanone,1,1'-(1,3,4-oxadiazole-2,5-diyl)bis-
CAS No:215666-58-3
MF:C6H6N2O3
MW:154.12344121933
CID:243166
PubChem ID:45085986
Update Time:2025-04-19
Ethanone,1,1'-(1,3,4-oxadiazole-2,5-diyl)bis- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1,1'-(1,3,4-oxadiazole-2,5-diyl)bis-
- Ethanone, 1,1-(1,3,4-oxadiazole-2,5-diyl)bis- (9CI)
- 215666-58-3
- 1,1'-(1,3,4-oxadiazole-2,5-diyl)diethanone
-
- Inchi: 1S/C6H6N2O3/c1-3(9)5-7-8-6(11-5)4(2)10/h1-2H3
- InChI Key: UQIDGJCWUNCQQG-UHFFFAOYSA-N
- SMILES: O1C(C(C)=O)=NN=C1C(C)=O
Computed Properties
- Exact Mass: 154.03788
- Monoisotopic Mass: 154.03784206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 73.1Ų
Experimental Properties
- PSA: 73.06
Ethanone,1,1'-(1,3,4-oxadiazole-2,5-diyl)bis- Related Literature
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Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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